Cas no 37978-21-5 (ethyl (3-ethylpyridin-4-yl)acetate)
37978-21-5 structure
Product Name:ethyl (3-ethylpyridin-4-yl)acetate
CAS No:37978-21-5
MF:C11H15NO2
MW:193.242303133011
CID:922833
PubChem ID:288418
Update Time:2025-04-19
ethyl (3-ethylpyridin-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl (3-ethylpyridin-4-yl)acetate
- AC1M65DM; HMS1761F04; CTK4D0341; ZINC03249556; 3-Ethyl-4-oxo-3,4-dihydro-phthalazine-1-carboxylic acid methyl ester; AG-E-09588; AC1Q317W; 3-Ethyl-4-phthalazon-1-carbonsaeure-methylester; 3-ethyl-4-oxo-3,4-dihydro-phthalazine-1-carboxylic acid methyl ester; 3-Ethyl-4-pyridylessigsaeure-ethylester; (3-ethyl-pyridin-4-yl)-acetic acid ethyl ester; MCULE-1619593107;
- NSC149618
- DTXSID10958967
- 37978-21-5
- NSC-149618
-
- Inchi: 1S/C11H15NO2/c1-3-9-8-12-6-5-10(9)7-11(13)14-4-2/h5-6,8H,3-4,7H2,1-2H3
- InChI Key: SMBIZJHRHOBAGC-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1C=CN=CC=1CC)=O
Computed Properties
- Exact Mass: 193.11035
- Monoisotopic Mass: 193.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- PSA: 39.19
ethyl (3-ethylpyridin-4-yl)acetate Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
37978-21-5 (ethyl (3-ethylpyridin-4-yl)acetate) Related Products
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